Cas no 2228869-22-3 (4-3-(methylsulfanyl)phenylbutan-2-one)

• Product name: 4-3-(methylsulfanyl)phenylbutan-2-one
• CAS No: 2228869-22-3
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 6536507
• PubChem ID: 70535914

4-3-(methylsulfanyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(methylsulfanyl)phenylbutan-2-one
• 2228869-22-3
• SCHEMBL11200803
• 4-[3-(methylsulfanyl)phenyl]butan-2-one
• EN300-1751211

• Inchi： 1S/C11H14OS/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,6-7H2,1-2H3
• InChI Key： SBPLTWLLNNSLOG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CCC(C)=O

Computed Properties

• Exact Mass: 194.07653624g/mol
• Monoisotopic Mass: 194.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers